Cas no 27412-67-5 (1-methyl-5-nitro-1H-Pyrazole 2-oxide)

• Product Name: 1-methyl-5-nitro-1H-Pyrazole 2-oxide
• CAS No: 27412-67-5
• MF: C₄H₅N₃O₃
• MW: 143.100800275803
• CID: 1110191
• PubChem ID: 12344833
• Update Time: 2025-04-20

1-methyl-5-nitro-1H-Pyrazole 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-nitro-1H-Pyrazole 2-oxide
• 2-methyl-3-nitro-1-oxidopyrazol-1-ium
• 1-methyl-5-nitropyrazole 2-oxide
• DTXSID60492669
• 27412-67-5
• 1-Methyl-5-nitro-2-oxo-1H-2lambda~5~-pyrazole

• Inchi： 1S/C4H5N3O3/c1-5-4(7(9)10)2-3-6(5)8/h2-3H,1H3
• InChI Key： URTODWDHTPYMTB-UHFFFAOYSA-N
• SMILES： [O-][N+]1=CC=C([N+](=O)[O-])N1C

Computed Properties

• Exact Mass: 143.03309103g/mol
• Monoisotopic Mass: 143.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.2Ų